Cas no 26232-97-3 ((+-)-4-p-Tolyl-valeriansaeure)

(+-)-4-p-Tolyl-valeriansaeure structure
(+-)-4-p-Tolyl-valeriansaeure structure
Product Name:(+-)-4-p-Tolyl-valeriansaeure
CAS No:26232-97-3
MF:C12H16O2
MW:192.254243850708
CID:2040012
PubChem ID:42949
Update Time:2025-04-21

(+-)-4-p-Tolyl-valeriansaeure Chemical and Physical Properties

Names and Identifiers

    • (+-)-4-p-Tolyl-valeriansaeure
    • (+-)-4-p-tolyl-valeric acid
    • 4-p-Tolyl-valeriansaeure
    • 4-p-tolyl-valeric acid
    • 4-p-tolylpentanoic acid
    • gamma,4-dimethylbenzenebutanoic acid
    • gamma-Methyl-gamma-p-tolyl-buttersaeure
    • γ,4-dimethylbenzenebutanoic acid
    • 59094-71-2
    • 4-(p-Tolyl)pentanoic acid
    • g,4-Dimethylbenzenebutanoic acid
    • DTXSID90974549
    • 26232-97-3
    • CHEBI:179900
    • SCHEMBL13383477
    • AKOS004906201
    • 11,12,13-Trinor-1,3,5-bisabolatrien-10-oic acid
    • Dihydro-a-norcurcumenic acid
    • 4-(4-methylphenyl)pentanoic acid
    • Inchi: 1S/C12H16O2/c1-9-3-6-11(7-4-9)10(2)5-8-12(13)14/h3-4,6-7,10H,5,8H2,1-2H3,(H,13,14)
    • InChI Key: WSXBHPNNXXHZAP-UHFFFAOYSA-N
    • SMILES: CC(C1C=CC(C)=CC=1)CCC(=O)O

Computed Properties

  • Exact Mass: 192.115029749Da
  • Monoisotopic Mass: 192.115029749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų
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